Tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate

Specification

• CAS No.: 142253-56-3
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate
• Standard InChI: InChI=1S/C9H17NO3/c1-9(2,3)13-8(12)10-4-7(5-10)6-11/h7,11H,4-6H2,1-3H3
• Standard InChI Key: HXRDRJKAEYHOBB-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC(C1)CO
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)CO

Introduction

Physical and Chemical Properties

Based on the available safety data sheet information, tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate exhibits specific physical and chemical properties that are important for handling and storage considerations.

Stability and Reactivity

The compound shows sensitivity to air, indicating potential oxidative degradation pathways. This property necessitates special handling procedures to maintain compound integrity during storage and use. The safety data indicates no known incompatibilities with other materials, though comprehensive compatibility data is limited.

Hazard Type	Classification	Basis
Skin Irritation	Category 2	Expert judgment
Eye Irritation	Category 2	Expert judgment
STOT-SE (Respiratory)	Category 3	Expert judgment
Acute Toxicity	No classification	Insufficient data
Carcinogenicity	No classification	Insufficient data
Mutagenicity	No classification	Insufficient data

Precautionary Measures

The safety data sheet recommends several precautionary measures:

• Avoid breathing dust/fume/gas/mist/vapors/spray

• Wash thoroughly after handling

• Use only outdoors or in a well-ventilated area

• Wear protective gloves/protective clothing/eye protection/face protection

• IF IN EYES: Rinse cautiously with water for several minutes and seek medical attention if irritation persists

• IF INHALED: Remove person to fresh air and keep comfortable for breathing

• Store locked up in a well-ventilated place with container tightly closed

Related Compounds and Derivatives

Several related compounds appear in the search results, which share structural similarities but have distinct properties and applications.

tert-butyl 3-(cyanomethyl)-3-(hydroxymethyl)azetidine-1-carboxylate

This related compound differs by having both a cyanomethyl and hydroxymethyl group at the 3-position:

• CAS: 2413097-50-2

• Molecular Formula: C11H18N2O3

• Molecular Weight: 226.28

• Purity typically available: 97%

tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate

This compound has a cyano group directly at the 3-position alongside a hydroxymethyl group:

• CAS: 1228581-13-2

• Molecular Formula: C10H16N2O3

• Molecular Weight: 212.25

tert-butyl 3-hydroxy-3-(hydroxymethyl)azetidine-1-carboxylate

This derivative contains both a hydroxyl and hydroxymethyl group at the 3-position:

• CAS: 1428330-70-4

• Molecular Formula: C9H17NO4

• Molecular Weight: 203.24

• Purity typically available: ≥97%

Table 2: Comparison of Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Structural Feature
tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate	142253-56-3	Not specified	Not specified	Hydroxymethyl at 3-position
tert-butyl 3-(cyanomethyl)-3-(hydroxymethyl)azetidine-1-carboxylate	2413097-50-2	C11H18N2O3	226.28	Cyanomethyl and hydroxymethyl at 3-position
tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate	1228581-13-2	C10H16N2O3	212.25	Cyano and hydroxymethyl at 3-position
tert-butyl 3-hydroxy-3-(hydroxymethyl)azetidine-1-carboxylate	1428330-70-4	C9H17NO4	203.24	Hydroxyl and hydroxymethyl at 3-position